Cas no 21889-88-3 (6-Hepten-2-one)

• Product Name: 6-Hepten-2-one
• CAS No: 21889-88-3
• MF: C₇H₁₂O
• MW: 112.169582366943
• CID: 250302

6-Hepten-2-one Chemical and Physical Properties

Names and Identifiers

• 6-Hepten-2-one
• hept-6-en-2-one
• 1-Hepten-6-one
• 6-Heptene-2-one
• Hept-6-en-2-on
• Methyl 4-pentenyl ketone
• w-Pentenyl methyl ketone

• Inchi： InChI=1S/C7H12O/c1-3-4-5-6-7(2)8/h3H,1,4-6H2,2H3
• InChI Key： JJVHJHWEVLXYCJ-UHFFFAOYSA-N
• SMILES： C=CCCCC(=O)C

Computed Properties

• Exact Mass: 112.08900

Experimental Properties

• Density: 0.8673
• Boiling Point: 165.13°C (estimate)
• Refractive Index: 1.4350
• PSA: 17.07000
• LogP: 1.93170